Pharmacuetical Components Standards
  • Baricitinib
    Baricitinib
    • Cat. No.:
    • B560044
    • CAS No.:
    • 1187594-09-7
    • Molecular Formula:
    • C16H17N7O2S
    • Molecular Weight:
    • 371.4 g/mol
    Description
    Baricitinib is a pyrrolopyrimidine that is 7H-pyrrolo[2,3-d]pyrimidine substituted by a 1-[3-(cyanomethyl)-1-(ethanesulfonyl)azetidin-3-yl]-1H-pyrazol-4-yl group at position 5. It is an FDA approved selective Ja...
    - +
  • Pamiparib
    Pamiparib
    • Cat. No.:
    • B560054
    • CAS No.:
    • 1446261-44-4
    • Molecular Formula:
    • C16H15FN4O
    • Molecular Weight:
    • 298.31 g/mol
    Description
    Pamiparib is under investigation in clinical trial NCT03933761 (Pamiparib in Fusion Positive, Reversion Negative High Grade Serous Ovarian Cancer or Carcinosarcoma With BRCA1/2 Gene Mutations If Progression on S...
    - +
  • Ertugliflozin
    Ertugliflozin
    • Cat. No.:
    • B560060
    • CAS No.:
    • 1210344-57-2
    • Molecular Formula:
    • C22H25ClO7
    • Molecular Weight:
    • 436.9 g/mol
    Description
    Ertugliflozin is a diarylmethane.
    Ertugliflozin is a sodium-dependent glucose cotransporter-2 (SGLT2) inhibitor used to treat type II diabetes mellitus. It works to block glucose reabsorption from the glomeru...
    - +
  • Ribociclib
    Ribociclib
    • Cat. No.:
    • B560063
    • CAS No.:
    • 1211441-98-3
    • Molecular Formula:
    • C23H30N8O
    • Molecular Weight:
    • 434.5 g/mol
    Description
    Ribociclib is a member of piperazines and a member of pyridines.
    Ribociclib is a selective cyclin-dependent kinase inhibitor, a class of drugs that help slow the progression of cancer by inhibiting two protei...
    - +
  • Larotrectinib
    Larotrectinib
    • Cat. No.:
    • B560067
    • CAS No.:
    • 1223403-58-4
    • Molecular Formula:
    • C21H22F2N6O2
    • Molecular Weight:
    • 428.4 g/mol
    Description

    Larotrectinib is a type of cancer treatment drug that specifically targets cancers with NTRK gene fusions, which cause the formation of abnormal, activated TRK proteins. The drug was first approved by th...

    - +
  • Budipine
    Budipine
    • Cat. No.:
    • B1215406
    • CAS No.:
    • 57982-78-2
    • Molecular Formula:
    • C21H27N
    • Molecular Weight:
    • 293.4 g/mol
    Description
    Budipine is a diarylmethane.
    BUDIPINE is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
    RN given refers to parent cpd;  structure in Negwer, 5th ...
    - +
  • Fumagillin
    Fumagillin
    • Cat. No.:
    • B1674178
    • CAS No.:
    • 23110-15-8
    • Molecular Formula:
    • C26H34O7
    • Molecular Weight:
    • 458.5 g/mol
    Description
    Fumagillin is a meroterpenoid resulting from the formal condensation of the hydroxy group of fumagillol with the carboxylic acid group of (all-E)-deca-2,4,6,8-tetraenedioic acid. Originally isolated from the fun...
    - +
  • Fumaric Acid
    Fumaric Acid
    • Cat. No.:
    • B1674181
    • CAS No.:
    • 110-17-8
    • Molecular Formula:
    • C4H4O4
      C4H4O4
      COOH-CH=CHCOOH
    • Molecular Weight:
    • 116.07 g/mol
    Description
    Fumaric acid appears as a colorless crystalline solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit spread to the environment. Combustible, though may be difficul...
    - +
  • (2R,4S)-Ketoconazole
    (2R,4S)-Ketoconazole
    • Cat. No.:
    • B15559602
    • CAS No.:
    • 65277-42-1; 79156-75-5
    • Molecular Formula:
    • C26H28Cl2N4O4
    • Molecular Weight:
    • 531.4 g/mol
    Description
    (2R,4S)-ketoconazole is a cis-1-acetyl-4-(4-{[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine which dioxolane moiety has (2R,4S)-configuration. It is an enantiomer o...
    - +
  • Gemcitabine
    Gemcitabine
    • Cat. No.:
    • B15559612
    • CAS No.:
    • 122111-03-9; 95058-81-4
    • Molecular Formula:
    • C9H11F2N3O4
    • Molecular Weight:
    • 263.20 g/mol
    Description
    GEMCITABINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1996 and has 9 approved and 132 investigational indications.
    A deoxycytidine antimetabolite used as an antineoplastic agent.
    See also: Capecitabine (related);  Gemcitabine Hydrochloride (active moiety of)."> Gemcitabine is a 2'-deoxycytidine having geminal fluoro substituents in the 2'-position. An inhibitor of ribonucleotide reductase, gemcitabine is used in the treatment of various carcinomas, particularly non-sma...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img